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Compound of Interest

Compound Name: Hexyl crotonate

Cat. No.: B161946 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Hexyl crotonate is a fatty acid ester recognized for its characteristic sweet, fruity,

and green aroma, leading to its use in the flavor and fragrance industry.[1] As a volatile organic

compound, Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical

technique for its identification and quantification. This application note provides a

comprehensive protocol for the GC-MS analysis of hexyl crotonate, including sample

preparation, instrument parameters, and data interpretation.

Experimental Workflow

The overall experimental workflow for the GC-MS analysis of hexyl crotonate is depicted

below.
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Sample Preparation

GC-MS Analysis

Data Processing

Standard/Sample

Dilution with appropriate solvent (e.g., Hexane)

Transfer to GC vial

Injection into GC

Chromatographic Separation

Electron Ionization (EI)

Mass Detection

Total Ion Chromatogram (TIC)

Mass Spectrum Acquisition Quantification

Library Search & Identification
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Major Fragments

Hexyl Crotonate
(m/z 170)

[C5H9O]+
(m/z 85)

McLafferty Rearrangement

[C4H5O]+
(m/z 69)

Loss of C6H13O•

[C6H13]+
(m/z 85)

Loss of •COOC4H5

[C6H11O]+
(m/z 99)

Loss of C4H7•

[C4H7]+
(m/z 55)

Loss of C2H6

[C3H5]+
(m/z 41)

Loss of CH2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Analysis of Hexyl Crotonate using
Gas Chromatography-Mass Spectrometry (GC-MS)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b161946#gas-chromatography-mass-
spectrometry-gc-ms-analysis-of-hexyl-crotonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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